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Compound of Interest

Compound Name: LDN-193665

Cat. No.: B13440549 Get Quote

Topic: LDN-193189 Solubility and Application in DMSO

Audience: Researchers, scientists, and drug development professionals.

Introduction
LDN-193189 is a potent and selective small molecule inhibitor of the Bone Morphogenetic

Protein (BMP) signaling pathway.[1] It is a derivative of Dorsomorphin but exhibits greater

specificity and is typically used at lower concentrations.[2][3] LDN-193189 primarily targets the

BMP type I receptors ALK2 (ACVR1) and ALK3 (BMPR1A), with IC50 values of 5 nM and 30

nM, respectively.[1][4] By inhibiting these receptors, it prevents the phosphorylation of

downstream mediators SMAD1, SMAD5, and SMAD8, effectively blocking the canonical BMP

signaling cascade.[1][2][5] Its high selectivity makes it a valuable tool for studying BMP

signaling in various biological processes, including embryonic development, neurogenesis, and

diseases like Fibrodysplasia Ossificans Progressiva (FOP).[6][7]

These application notes provide detailed information on the solubility of LDN-193189 in

Dimethyl Sulfoxide (DMSO), protocols for preparing stock solutions, and its application in cell-

based assays.

Data Presentation: Solubility of LDN-193189 in
DMSO
The solubility of LDN-193189 in DMSO can vary depending on the specific salt form (e.g.,

hydrochloride, dihydrochloride) and the purity of the compound. It is critical to use fresh,
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anhydrous DMSO, as absorbed moisture can significantly reduce solubility.[8] Below is a

summary of reported solubility data from various suppliers.

Form of LDN-

193189

Reported Solubility

in DMSO
Molar Concentration Source

Hydrochloride Salt ~2 mg/mL ~4.5 mM Cayman Chemical[9]

Dihydrochloride Salt 10 mM (~4.79 mg/mL) 10 mM R&D Systems

Dihydrochloride Salt 10 mg/mL ~20.9 mM MedchemExpress[10]

Hydrochloride Salt ≥16.4 mg/mL ≥30 mM APExBIO[11]

Base Form Up to 100 mM 100 mM
Cellagen

Technology[5]

Base Form ≤ 2.5 mM (~1 mg/mL) ≤ 2.5 mM
STEMCELL

Technologies[3]

Not Specified
Insoluble / Limited

Solubility
Very Low

Selleck Chemicals,

GlpBio[8][12]

Note: Due to the wide range of reported values, it is strongly recommended to consult the

Certificate of Analysis or technical data sheet provided by the supplier for batch-specific

solubility information. For compounds with limited solubility, warming to 37°C or sonication may

aid in dissolution.[11][12][13]

Experimental Protocols
Protocol 1: Preparation of a 10 mM LDN-193189 Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of LDN-193189

(dihydrochloride, MW: 479.4 g/mol ) in DMSO. Adjust calculations based on the specific

molecular weight of your compound.

Materials:

LDN-193189 powder (e.g., 5 mg)
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortexer

Water bath or incubator at 37°C (optional)

Ultrasonic bath (optional)

Procedure:

Pre-warm DMSO: If necessary, warm the anhydrous DMSO to room temperature.

Weigh Compound: Accurately weigh the desired amount of LDN-193189 powder. For

example, to prepare ~1 mL of a 10 mM solution, use 5 mg of LDN-193189 dihydrochloride.

Calculate Solvent Volume: Calculate the volume of DMSO required.

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L))

Volume (mL) = (5 mg / 479.4 mg/mmol) / 10 mmol/L = 1.043 mL

Dissolution: Add the calculated volume of DMSO to the vial containing the LDN-193189

powder.

Mix Thoroughly: Cap the vial securely and vortex until the powder is completely dissolved.

Aid Dissolution (if needed): If a precipitate is observed, warm the solution to 37°C for 2-5

minutes and vortex again.[6] An ultrasonic bath can also be used to facilitate dissolution.[11]

[12]

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile tubes

to avoid repeated freeze-thaw cycles.[3]

Storage: Store the stock solution aliquots at -20°C, protected from light. The stock solution is

stable for at least six months when stored correctly.[6][14]
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Protocol 2: Inhibition of BMP-Induced SMAD1/5/8
Phosphorylation in Cell Culture
This protocol provides a general workflow for treating cells with LDN-193189 to inhibit BMP4-

induced signaling. This is often assessed by Western blot for phosphorylated SMAD1/5/8.

Materials:

Cells responsive to BMP signaling (e.g., C2C12 myoblasts)

Complete cell culture medium

Serum-free medium

Recombinant BMP4 protein

10 mM LDN-193189 stock solution in DMSO

Phosphate-Buffered Saline (PBS)

Lysis buffer for protein extraction

Western blot reagents

Procedure:

Cell Seeding: Plate cells at an appropriate density in multi-well plates and allow them to

adhere and grow (typically 24 hours).

Serum Starvation: When cells reach the desired confluency (e.g., 70-80%), aspirate the

complete medium and wash once with PBS. Add serum-free medium and incubate for 4-6

hours to reduce basal signaling.

Pre-treatment with LDN-193189:

Prepare working solutions of LDN-193189 by diluting the 10 mM DMSO stock into a

serum-free medium. A common working concentration range is 10 nM to 100 nM.[2]
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Important: Ensure the final concentration of DMSO in the culture medium is non-toxic,

typically below 0.1%.[3]

Add the LDN-193189 working solution to the appropriate wells. Include a "vehicle control"

well treated with the same final concentration of DMSO.

Incubate for 1-2 hours.

BMP4 Stimulation:

Prepare a BMP4 solution in a serum-free medium at the desired final concentration (e.g.,

25-50 ng/mL).

Add the BMP4 solution to the wells (except for the unstimulated control).

Incubate for the desired stimulation time (e.g., 30-60 minutes for SMAD phosphorylation).

Cell Lysis: Aspirate the medium, wash cells with ice-cold PBS, and add lysis buffer to extract

total protein.

Downstream Analysis: Quantify protein concentration and analyze the levels of

phosphorylated SMAD1/5/8 and total SMAD1/5/8 by Western blot to determine the inhibitory

effect of LDN-193189.

Visualizations
BMP Signaling Pathway and LDN-193189 Inhibition
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Caption: Inhibition of the canonical BMP signaling pathway by LDN-193189.

Experimental Workflow for LDN-193189 Cell-Based
Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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